Cas no 54472-46-7 (Benzenamine, 4-(4,5-dihydro-2-oxazolyl)-)

• Product Name: Benzenamine, 4-(4,5-dihydro-2-oxazolyl)-
• CAS No: 54472-46-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 354487
• PubChem ID: 423937
• Update Time: 2025-10-29

Benzenamine, 4-(4,5-dihydro-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4,5-dihydro-2-oxazolyl)-
• 4-(4,5-DIHYDRO-1,3-OXAZOL-2-YL)ANILINE
• 4-(4,5-Dihydrooxazol-2-yl)aniline
• 2-(p-Aminophenyl)oxazoline
• 4-(1,3-oxazolin-2-yl)phenylamine
• 4-(4,5-dihydro-2-oxazolyl)benzamine
• 4-(4,5-Dihydro-oxazol-2-yl)-anilin
• 4-(4,5-Dihydrooxazol-2-yl)phenylamine
• 54472-46-7
• AKOS006272700
• DTXSID10329799
• EN300-7816221
• 4-aminophenyl oxazoline
• 2-(4-Aminophenyl)oxazoline
• JUTGVXOSFVZIQA-UHFFFAOYSA-N
• CS-0261331
• 2-(4-aminophenyl)-2-oxazoline
• MFCD00126802
• F83379
• [4-(4,5-dihydro-oxazol-2-yl)-phenyl]-amine
• SCHEMBL1856955
• DB-117488

• MDL： MFCD00126802
• Inchi： 1S/C9H10N2O/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-4H,5-6,10H2
• InChI Key： JUTGVXOSFVZIQA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N)=NCC1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.61000
• LogP: 1.06240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines